Cas no 1190950-30-1 (8-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-2-one)

• Product Name: 8-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-2-one
• CAS No: 1190950-30-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5619425
• PubChem ID: 44157238
• Update Time: 2025-09-27

8-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-2-one
• EN300-28347903
• 1190950-30-1
• 8-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-2-one

• Inchi： 1S/C11H12O2/c1-8-5-6-9-3-2-4-11(12)13-10(9)7-8/h5-7H,2-4H2,1H3
• InChI Key： HWSUEEZSYOTOQY-UHFFFAOYSA-N
• SMILES： O1C(CCCC2C=CC(C)=CC1=2)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines